Cas no 957205-14-0 (Bromo-PEG5-alcohol)

Bromo-PEG5-alcohol is a heterobifunctional PEG derivative featuring a bromo group at one terminus and a hydroxyl group at the other, separated by a pentaethylene glycol (PEG5) spacer. This compound is particularly useful in bioconjugation and linker chemistry, where the bromo group serves as a reactive handle for nucleophilic substitution reactions, while the hydroxyl group allows for further functionalization or solubility enhancement. The PEG spacer improves aqueous solubility and reduces immunogenicity, making it suitable for applications in drug delivery, protein modification, and polymer synthesis. Its well-defined structure and dual reactivity make Bromo-PEG5-alcohol a versatile intermediate in synthetic and biomedical research.
Bromo-PEG5-alcohol structure
Bromo-PEG5-alcohol structure
Product Name:Bromo-PEG5-alcohol
CAS No:957205-14-0
MF:C10H21BrO5
MW:301.174743413925
MDL:MFCD18252202
CID:2188951
PubChem ID:77078419
Update Time:2025-06-07

Bromo-PEG5-alcohol Chemical and Physical Properties

Names and Identifiers

    • 14-Bromo-3,6,9,12-tetraoxatetradecan-1-ol
    • 14-Bromo-3,6,9,12-tetraoxatetradecan-1-ol (ACI)
    • Bromo-PEG5-alcohol
    • BP-21691
    • AKOS027339785
    • SCHEMBL18305845
    • 2-[2-[2-[2-(2-bromoethoxy)ethoxy]ethoxy]ethoxy]ethanol
    • DB-311715
    • 957205-14-0
    • HY-141214
    • F12290
    • AS-47145
    • Br-PEG5-OH
    • SY273172
    • 3,6,9,12-Tetraoxatetradecan-1-ol, 14-bromo-
    • MFCD18252202
    • CS-0114931
    • MDL: MFCD18252202
    • Inchi: 1S/C10H21BrO5/c11-1-3-13-5-7-15-9-10-16-8-6-14-4-2-12/h12H,1-10H2
    • InChI Key: ZXJWAHSKDNOZCY-UHFFFAOYSA-N
    • SMILES: BrCCOCCOCCOCCOCCO

Computed Properties

  • Exact Mass: 300.05724g/mol
  • Monoisotopic Mass: 300.05724g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 13
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 57.2Ų

Experimental Properties

  • Density: 1.310±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Soluble (367 g/l) (25 º C),

Bromo-PEG5-alcohol Pricemore >>

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Bromo-PEG5-alcohol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Tetrabutylammonium bromide ,  Potassium bromide Solvents: Acetone ;  10 h, 80 °C
Reference
Preparation of biheterocyclic compound as semaphorin inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Phosphorus tribromide ;  30 min, -10 °C; overnight, rt
Reference
Self-Assembled Saccharide-Functionalized Amphiphilic Metallacycles as Biofilms Inhibitor via "Sweet Talking"
Tao, Guoqing; Ji, Tan; Wang, Ning; Yang, Guang; Lei, Xiaolai; et al, ACS Macro Letters, 2020, 9(1), 61-69

Bromo-PEG5-alcohol Raw materials

Bromo-PEG5-alcohol Preparation Products

Bromo-PEG5-alcohol Suppliers

Amadis Chemical Company Limited
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(CAS:957205-14-0)Bromo-PEG5-alcohol
Order Number:A900576
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:06
Price ($):405.0/1215.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:957205-14-0)Bromo-PEG5-alcohol
A900576
Purity:99%/99%
Quantity:5g/25g
Price ($):405.0/1215.0
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